Cas no 73513-42-5 (Isohexanes)

Isohexane, colorless liquid, miscible with acetone \ benzene \ chloroform \ heptane, soluble in ethanol and ether, insoluble in water, relative density (d204) 0.6532, melting point -153.67 ℃, boiling point 60 ℃, refractive index (n20d) 1.3716, flash point -23 ℃, flammable and irritating.

Isohexanes structure

Product Name:Isohexanes

CAS No:73513-42-5

Molecular Formula:C₆H₁₄

Molecular Weight:86.17536

MDL:MFCD00009406

CID:59480

PubChem ID:87571522

Isohexanes Properties

Names and Identifiers

- Isohexanes
- ISOHEXANES (MIXTURE OF ISOMERIC BRANCHED CHAIN HEXANES)
- HEXANES
- Isohexane
- Isohexane (Mixture of isoMeric branched chain Hexanes)
- MDL： MFCD00009406
- InChIKey： AFABGHUZZDYHJO-UHFFFAOYSA-N
- Inchi： InChI=1S/C6H14/c1-4-5-6(2)3/h6H,4-5H2,1-3H3
- SMILES： CCCC(C)C

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 2
Heavy Atom Count: 6
Complexity: 21.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.2
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

Refractive Index: 1.379
Boiling Point: 68-70 ºC
Melting Point: -95 ºC
Flash Point: -9 °F
Color/Form: Colorless pure liquid
Solubility: Insoluble in water.
Density: 0.672

Isohexanes Related Literature

1. Correction: Role of conformation in crystal formation and transition of polybutene-1

Xing Qiu,Cunliang Hu,Jingqing Li,Dinghai Huang,Shichun Jiang CrystEngComm, 2019,21, 4661-4661
2. Chemical heterogeneity and approaches to its control in BiFeO3–BaTiO3 lead-free ferroelectrics†

Ilkan Calisir,David A. Hall J. Mater. Chem. C, 2018,6, 134-146
3. Energy dependent XPS measurements on thin films of a poly(vinyl methyl ether)/polystyrene blend concentration profile on a nanometer resolution to understand the behavior of nanofilms†

Marcel Gawek,Sherif Madkour,Paulina Szymoniak,Jörg Radnik,Andreas Schönhals Soft Matter, 2021,17, 6985-6994
4. Vibrational entropy of disorder in Cu3Au with different degrees of short-range order

A. Benisek,E. Dachs,M. Grodzicki Phys. Chem. Chem. Phys., 2018,20, 19441-19446
5. Capillary tube wetting induced by particles: towards armoured bubbles tailoring†

Farzam Zoueshtiagh,Michael Baudoin,David Guerrin Soft Matter, 2014,10, 9403-9412
6. 77. Mechanism and steric course of octahedral aquation. Part VI. The non-solvolytic aquation of trans-bromonitrobis(ethylenediamine)-cobalt(III) salts

J. Chem. Soc., 1963, 506-513
7. Crystal forms of rifaximin and their effect on pharmaceutical properties

G. C. Viscomi,M. Campana,M. Barbanti,F. Grepioni,M. Polito,D. Confortini,G. Rosini,P. Righi,V. Cannata,D. Braga CrystEngComm, 2008,10, 1074-1081
8. Post-functionalization through covalent modification of organic counter ions: a stepwise and controlled approach for novel hybrid polyoxometalate materials†

Aranya Kar,Chullikkattil P. Pradeep Dalton Trans., 2020,49, 12174-12179
9. Two-dimensional heteronuclear 1H ↔ 27Al-correlated MAS NMR spectra of layered silicates

María D. Alba,Ana I. Becerro,Miguel A. Castro,Ana C. Perdigón Chem. Commun., 2001, 249-250
10. Continuous process technology: a tool for sustainable production

Charlotte Wiles,Paul Watts Green Chem., 2014,16, 55-62